Abstract
The development of the first lake sediment reference material for the determination of chlorobenzenes and hexachlorobutadiene is described. Approximately 500 kg of lake sediment were collected, freeze-dried, crushed, sieved and blended before 5000 sub-samples were bottled and stored at 4 °C in the dark. Sub-samples were extracted using a Soxhlet apparatus, cleaned with Florisil and analysed by gas chromatography using both OV-1 and Carbowax 20M capillary columns interfaced to either an electron-capture or a mass-selective detector. Reference concentrations for six chlorobenzenes and hexachlorobutadiene were generated and no sign of loss or degradation for those components in the reference material was observed after 4 years of cold storage. This sample is suitable for long-term in-house or inter-laboratory quality assurance applications.
